Cas no 135011-47-1 (2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl-)

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl- structure
135011-47-1 structure
Product Name:2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl-
CAS No:135011-47-1
MF:C7H12N2S
MW:156.248579978943
CID:209600
PubChem ID:160014
Update Time:2025-04-19

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-3-propyl-
    • 1-methyl-3-propylimidazole-2-thione
    • 1,3-Dihydro-1-methyl-3-propyl-2H-imidazole-2-thione
    • 1-methyl-3-propyl-1,3-dihydro-2H-imidazole-2-thione
    • 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-3-propyl-
    • SCHEMBL972118
    • NS00024367
    • 135011-47-1
    • 1-Me-PTI
    • DTXSID9073882
    • AKOS006277310
    • Inchi: 1S/C7H12N2S/c1-3-4-9-6-5-8(2)7(9)10/h5-6H,3-4H2,1-2H3
    • InChI Key: ZOCYDPURIYTNMU-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C=CN1CCC

Computed Properties

  • Exact Mass: 156.07226
  • Monoisotopic Mass: 156.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.6Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 205°Cat760mmHg
  • Flash Point: 77.8°C
  • Refractive Index: 1.601
  • PSA: 6.48
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk